Cas no 1000576-52-2 (3,5-Dibromo-2-fluoro-4-iodotoluene)

3,5-Dibromo-2-fluoro-4-iodotoluene structure
1000576-52-2 structure
Product Name:3,5-Dibromo-2-fluoro-4-iodotoluene
CAS No:1000576-52-2
MF:C7H4Br2FI
MW:393.817536354065
CID:3157507
PubChem ID:44891118
Update Time:2025-04-21

3,5-Dibromo-2-fluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dibromo-2-fluoro-4-iodotoluene
    • DTXSID701263549
    • 1000576-52-2
    • MFCD09800770
    • 1,3-dibromo-4-fluoro-2-iodo-5-methylbenzene
    • MDL: MFCD09800770
    • Inchi: 1S/C7H4Br2FI/c1-3-2-4(8)7(11)5(9)6(3)10/h2H,1H3
    • InChI Key: YMJQGYLQMYFIIG-UHFFFAOYSA-N
    • SMILES: IC1C(=CC(C)=C(C=1Br)F)Br

Computed Properties

  • Exact Mass: 393.76880Da
  • Monoisotopic Mass: 391.77085Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 0Ų
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